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Compound of Interest

Compound Name: 4A3-SC7

Cat. No.: B15573853

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the synthesis and characterization of lipid
nanoparticles (LNPs) incorporating the ionizable lipid 4A3-SC7. This lipid is a key component
of the Selective Organ Targeting (SORT) platform, enabling targeted delivery of therapeutic
payloads such as mRNA.[1][2][3]

The protocols outlined below are intended to provide a detailed, step-by-step methodology for
the formulation and characterization of 4A3-SC7 LNPs. The information is compiled from
various sources and adapted to provide a clear and concise workflow for research and
development purposes.

Mechanism of Action: Endosomal Escape

The efficacy of 4A3-SC7 LNPs in delivering mRNA payloads into the cytoplasm of target cells
is largely attributed to their pH-responsive nature. At physiological pH, the ionizable lipid 4A3-
SC7 is neutral, which facilitates cell entry.[4] Following endocytosis, the LNP is trafficked into
the endosome, where the pH is acidic. In this acidic environment, the tertiary amine groups of
4A3-SC7 become protonated, leading to a net positive charge. This charge facilitates the
fusion of the LNP with the endosomal membrane, allowing the encapsulated mRNA to be
released into the cytoplasm where it can be translated into the protein of interest.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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